3-(Piperidin-1-yl)benzene-1,2-dicarbonitrile

• CAS No.: 918660-97-6
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 3-piperidin-1-ylbenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C13H13N3/c14-9-11-5-4-6-13(12(11)10-15)16-7-2-1-3-8-16/h4-6H,1-3,7-8H2
• InChI Key: MOJLMORWVPPTCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC(=C2C#N)C#N

Description

3-(Piperidin-1-yl)benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C13H13N3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-nitrophthalonitrile (497 mg, 2.87 mmol), freshly dried potassium carbonate (2.0 g, 14 mmol) and piperidine (10 mL) was heated at reflux for 4 h. The reaction mixture was poured into water (200 mL) to precipitate the product, which was filtered off and washed with water. The crude product was purified by recrystallisation from aqueous ethanol to give 3 as a beige powder (332 mg, 55%).